Cas no 648895-38-9 (bapineuzumab)

• Product Name: bapineuzumab
• CAS No: 648895-38-9
• CID: 961429
• Update Time: 2025-06-09

bapineuzumab Chemical and Physical Properties

Names and Identifiers

• bapineuzumab
• Bapineuzumab [usan:inn]
• Unii-nc11wko35d
• Anti-Human APP(Bapineuzumab)
• Research Grade Bapineuzumab(DHC12507)

Additional information on bapineuzumab

Professional Introduction to Bapineuzumab and CAS No 648895-38-9

Bapineuzumab, a highly specialized therapeutic agent, has garnered significant attention in the field of pharmaceutical research and development. This monoclonal antibody is designed to target and interfere with specific biological pathways, making it a promising candidate for treating various neurological disorders. The compound is identified by the CAS number CAS No 648895-38-9, which serves as a unique identifier for its chemical composition and properties.

The development of bapineuzumab has been driven by the increasing understanding of the molecular mechanisms underlying neurological diseases. Monoclonal antibodies like bapineuzumab offer a targeted approach to therapy, minimizing side effects associated with traditional treatments. Recent studies have highlighted the potential of bapineuzumab in modulating immune responses and reducing neuroinflammation, which are critical factors in conditions such as Alzheimer's disease and other neurodegenerative disorders.

One of the key aspects of bapineuzumab's design is its high specificity for binding to certain proteins involved in the pathogenesis of neurological diseases. This specificity is achieved through meticulous engineering of the antibody's structure, ensuring that it interacts precisely with its intended targets. The use of advanced computational methods and structural biology techniques has been instrumental in optimizing the antibody's efficacy and safety profile.

Recent clinical trials have demonstrated encouraging results regarding the efficacy of bapineuzumab in treating patients with Alzheimer's disease. These trials have shown that bapineuzumab can significantly reduce cognitive decline and improve functional outcomes in patients. The mechanisms by which bapineuzumab exerts its therapeutic effects are still being thoroughly investigated, but preliminary findings suggest that it may interfere with the aggregation of amyloid-beta plaques, a hallmark of Alzheimer's disease.

The chemical properties of bapineuzumab, as indicated by its CAS number CAS No 648895-38-9, contribute to its stability and bioavailability. These properties are crucial for ensuring that the drug remains effective throughout its shelf life and can be efficiently absorbed by the body after administration. The synthesis and purification processes for bapineuzumab are highly sophisticated, involving multiple steps to ensure high purity and yield.

Advances in biotechnology have enabled the large-scale production of bapineuzumab, making it more accessible for clinical use. The use of cell culture systems and purification technologies has significantly improved the scalability of monoclonal antibody production. This has opened up new possibilities for treating neurological disorders on a broader scale, potentially improving the lives of millions of patients worldwide.

The future development of bapineuzumab is likely to focus on enhancing its therapeutic efficacy and reducing potential side effects. Ongoing research is exploring novel formulations and delivery methods that could further improve the drug's performance. Additionally, combination therapies involving bapineuzumab with other drugs are being investigated to address complex neurological conditions more effectively.

In conclusion, bapineuzumab represents a significant advancement in the treatment of neurological disorders. Its targeted approach, supported by rigorous scientific research and clinical trials, positions it as a promising therapeutic option for patients suffering from conditions such as Alzheimer's disease. The continued exploration of its mechanisms of action and optimization of its formulation will further solidify its role in modern medicine.